(3,4-diethoxybenzyl)methylamine hydrochloride

• IUPAC Name: 1-(3,4-diethoxyphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C12H19NO2.ClH/c1-4-14-11-7-6-10(9-13-3)8-12(11)15-5-2;/h6-8,13H,4-5,9H2,1-3H3;1H
• InChI Key: QZGZJOPVZHRHNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CNC)OCC.Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol

Description

(3,4-diethoxybenzyl)methylamine hydrochloride, also known as DEBMA hydrochloride, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder with a molecular weight of 225.7 g/mol and a melting point of 215-218°C. DEBMA hydrochloride is a derivative of benzylamine and is commonly used as a reagent in organic synthesis and as a starting material for the preparation of other compounds.

Mechanism of Action

The mechanism of action of (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride is not well understood. However, it is believed to act as a nucleophile in organic reactions, reacting with electrophiles to form new compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride. However, it is known to be a potent inhibitor of monoamine oxidase (MAO), an enzyme that is involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. MAO inhibitors have been used in the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

(3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, one limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride. One area of interest is the development of new synthetic routes to (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride and related compounds. Another area of interest is the investigation of its potential as a therapeutic agent for the treatment of depression and anxiety disorders. Further research is also needed to fully understand its mechanism of action and its effects on neurotransmitter levels in the brain.
Conclusion:
In conclusion, (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride is a valuable reagent in organic synthesis and has potential applications in the development of new therapeutic agents. While there is limited information available on its biochemical and physiological effects, it is known to be a potent inhibitor of MAO. Further research is needed to fully understand its mechanisms of action and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride involves the reaction of 3,4-diethoxybenzaldehyde with methylamine in the presence of hydrochloric acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is then purified by recrystallization.

Scientific Research Applications

(3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride has been extensively used in scientific research as a reagent in organic synthesis. It has been used in the preparation of various compounds, including 3,4-diethoxyphenethylamine, which is a precursor to the psychedelic drug mescaline. (3,4-diethoxybenzyl)methylamine hydrochloride hydrochloride has also been used in the synthesis of other biologically active compounds, such as 3,4-methylenedioxyphenyl-2-propanone, which is a precursor to the drug MDMA.